molecular formula C7H13ClN2S B13238966 1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride

1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride

Cat. No.: B13238966
M. Wt: 192.71 g/mol
InChI Key: UNZSWESDCUSNPM-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride is a thiazole-derived amine compound characterized by a 4-ethyl-substituted thiazole ring linked to an ethylamine backbone, stabilized as a hydrochloride salt. Its molecular formula is C₇H₁₂N₂S·HCl (free base: C₇H₁₂N₂S, molecular weight 156.25 g/mol), with SMILES notation CCC1=CSC(=N1)C(C)N and InChIKey FRKCDCJHZCSUGG-UHFFFAOYSA-N . Thiazole derivatives are pharmacologically significant due to their role in modulating biological targets, including enzymes and receptors.

Properties

Molecular Formula

C7H13ClN2S

Molecular Weight

192.71 g/mol

IUPAC Name

1-(4-ethyl-1,3-thiazol-2-yl)ethanamine;hydrochloride

InChI

InChI=1S/C7H12N2S.ClH/c1-3-6-4-10-7(9-6)5(2)8;/h4-5H,3,8H2,1-2H3;1H

InChI Key

UNZSWESDCUSNPM-UHFFFAOYSA-N

Canonical SMILES

CCC1=CSC(=N1)C(C)N.Cl

Origin of Product

United States

Preparation Methods

Step 1: Synthesis of 4-Ethylthiazole

The key precursor, 4-ethylthiazole, can be synthesized via the Hantzsch thiazole synthesis, which involves the cyclization of α-haloketones with thiourea derivatives.

Typical procedure:

  • Reactants:

    • 2-bromo-1-pentene (or similar α-bromoketone)
    • Thiourea
  • Reaction conditions:

    • Reflux in acetic acid or ethanol
    • Reaction time: 4-6 hours
  • Outcome:

    • Formation of 4-ethylthiazole after cyclization and purification via distillation or recrystallization.

Step 2: Nucleophilic Amination at the 2-Position

The 4-ethylthiazole is then subjected to nucleophilic substitution or addition to introduce the ethan-1-amine group at the 2-position.

  • Method:

    • React 4-ethylthiazole with ethylenediamine or ethanamine under reflux conditions in a suitable solvent such as ethanol or DMF.
  • Reaction specifics:

    • Catalytic or thermal activation to facilitate substitution at the 2-position
    • Use of a base (e.g., potassium carbonate) to promote nucleophilic attack
  • Purification:

    • Recrystallization or chromatography to isolate the amino-thiazole intermediate.

Step 3: Formation of Hydrochloride Salt

  • The free amine is then converted into its hydrochloride salt by treatment with hydrogen chloride gas or hydrochloric acid in an appropriate solvent like ethanol or ethyl acetate.

  • Procedure:

    • Dissolve the amine in ethanol
    • Bubble HCl gas or add concentrated HCl
    • Crystallize the hydrochloride salt upon cooling

Alternative Route: Cyclization from α-Haloketones and Thiourea Derivatives

This route is based on the synthesis of the thiazole ring via cyclization of α-haloketones with thiourea, followed by functionalization at the 2-position.

Step 1: Synthesis of 4-Ethyl-2-aminothiazole

  • React α-bromo-ethyl ketone with thiourea under reflux in ethanol to generate the 2-aminothiazole derivative.

Step 2: Alkylation at the 2-Position

  • Alkylate the amino group with ethyl halides (e.g., ethyl iodide) in the presence of a base such as potassium carbonate.

Step 3: Salt Formation

  • Convert the free amine into its hydrochloride salt using HCl in ethanol or ethereal solution.

Data Table Summarizing Key Parameters

Step Reagents Conditions Product Remarks
1 2-bromo-1-pentene + thiourea Reflux in acetic acid 4-ethylthiazole Cyclization to form thiazole core
2 4-ethylthiazole + ethanamine Reflux in ethanol/DMF 1-(4-ethyl-1,3-thiazol-2-yl)ethan-1-amine Nucleophilic substitution at 2-position
3 HCl or HCl gas Acidic conditions Hydrochloride salt Salt formation for stability and handling

Research Findings and Variations

  • Patents and literature indicate that the synthesis of 1-(4-ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride can be optimized by employing microwave-assisted synthesis for the thiazole ring formation, significantly reducing reaction times and increasing yields.

  • Catalytic methods utilizing palladium or copper catalysts have been reported to improve the efficiency of the coupling steps, especially when functionalizing the 2-position of the thiazole ring.

  • Purification techniques such as recrystallization from ethanol or chromatography are crucial for obtaining high-purity compounds suitable for pharmaceutical applications.

Notes on Synthesis Optimization

Chemical Reactions Analysis

Nucleophilic Substitution Reactions

The amine group and thiazole ring enable nucleophilic substitution under specific conditions. Key reactions include:

Reaction TypeReagents/ConditionsProduct FormedReference
Thiocyanate substitutionN-bromosuccinimide (NBS), KSCN in ethanol3-Thiocyanateacetylacetone intermediates
Amine substitutionPrimary amines (e.g., benzylamine, p-toluidine)Thiazol-2(3H)-imine derivatives
  • In a one-pot synthesis, bromination of α-active methylene ketones with NBS followed by thiocyanate substitution and condensation with primary amines yields thiazol-2(3H)-imine derivatives .

  • Ethanol solvent facilitates these reactions at room temperature, with yields up to 80% .

Condensation and Cyclization

The compound participates in cyclization reactions, forming fused heterocycles:

ReactionConditionsKey ProductReference
Condensation with aminesEthanol, stirring (4–5 hours)N-(3-benzyl-4-methylthiazol-2-ylidene)acetamide
Acid-catalyzed cyclizationHCl in ethanol, reflux4-Methyl-3-(propane-2-ylideneamino)thiazol-2(3H)-imine
  • Benzylamine addition induces cyclization via nucleophilic attack at the carbonyl group, followed by rearrangement to form thiazolidin-2-ylidene intermediates .

  • Dehydration with DMF or HCl/ethanol produces unsaturated thiazole derivatives .

Electrophilic Aromatic Substitution

The thiazole ring undergoes electrophilic substitution at the 5-position due to electron-rich sulfur and nitrogen atoms:

ReactionReagentsPosition ModifiedReference
BrominationNBS, benzoyl peroxide5-position
NitrationHNO₃, H₂SO₄ (hypothetical)5-position
  • Bromination with NBS in ethanol produces 3-bromoacetylacetone intermediates, critical for further functionalization .

Reaction Optimization

Industrial-scale synthesis employs advanced techniques:

ParameterMethodOutcomeReference
PurificationRecrystallization, chromatography>95% purity
Solvent selectionDichloromethane vs. ethanolHigher yields in polar aprotic solvents
Temperature controlContinuous flow reactorsReduced side reactions

Key Research Findings

  • Mechanistic Insight : Rearrangement reactions dominate in the presence of primary amines, forming unexpected products like N-(3-benzyl-4-hydroxy-4-methylthiazolidin-2-ylidene)acetamide instead of linear imines .

  • Synthetic Utility : The compound serves as a precursor for antimicrobial agents, leveraging its thiazole core to disrupt bacterial cell membranes.

  • Stability : The hydrochloride salt enhances water solubility but requires anhydrous conditions for reactions involving free amine participation .

Scientific Research Applications

1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride has several scientific research applications, including:

Mechanism of Action

The mechanism of action of 1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride involves its interaction with specific molecular targets and pathways. The thiazole ring can interact with enzymes and receptors, modulating their activity. For instance, it may inhibit certain enzymes involved in inflammation or cancer cell proliferation . The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Substituent Variations on the Thiazole Ring

The 4-position substitution on the thiazole ring is a critical determinant of physicochemical and biological properties. Key analogues include:

Compound Name Molecular Formula (Free Base) Molecular Weight (g/mol) Thiazole Substituent Key Properties/Applications Evidence ID
1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine C₇H₁₂N₂S 156.25 4-Ethyl Enhanced lipophilicity; CNS targeting potential
1-(5-Methyl-1,3-thiazol-2-yl)ethylamine C₆H₁₀N₂S 142.23 5-Methyl Reduced steric bulk; higher solubility
1-(4-Phenyl-1,3-thiazol-2-yl)methanamine C₁₀H₁₁N₂S 191.27 4-Phenyl Increased hydrophobicity; kinase inhibition
1-[4-(Pyridin-4-yl)-1,3-thiazol-2-yl]ethanamine C₁₀H₁₂N₃S 206.29 4-Pyridinyl Improved hydrogen bonding; antimicrobial activity

Key Observations :

  • Ethyl vs. Methyl : The ethyl group provides moderate lipophilicity (logP ~1.8–2.2) compared to methyl (logP ~1.3), balancing solubility and membrane permeability .
  • Ethyl vs. Phenyl : Phenyl substitution increases molecular weight and hydrophobicity (logP ~2.8), which may enhance protein binding but reduce aqueous solubility .
  • Ethyl vs.

Modifications to the Amine Side Chain

The ethylamine backbone can be altered to modulate basicity and salt formation:

Compound Name Amine Structure Salt Form pKa (Predicted) Applications Evidence ID
1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine Primary amine Hydrochloride ~9.5 Intermediate in drug synthesis
[1-(2-Methyl-1,3-thiazol-4-yl)ethyl]amine Primary amine Dihydrochloride ~8.9 Antiviral candidate
2-(5-Methyl-1,3-thiazol-2-yl)ethan-1-amine Secondary amine Dihydrochloride ~10.1 Neurotransmitter analogue

Key Observations :

  • Salt Forms : Hydrochloride salts improve crystallinity and stability, while dihydrochlorides enhance aqueous solubility (e.g., 1-[4-(pyridin-4-yl)-1,3-thiazol-2-yl]ethan-1-amine dihydrochloride has solubility >50 mg/mL in water) .
  • Amine Position : Secondary amines (e.g., 2-(5-methyl-thiazol-2-yl)ethylamine) exhibit higher basicity, favoring ionic interactions with biological targets .

Sources :

Biological Activity

1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride, also known by its CAS number 1955522-68-5, is a thiazole derivative that has garnered attention for its potential biological activities. Thiazoles are recognized for their diverse pharmacological properties, including antimicrobial, anticancer, and anticonvulsant effects. This article explores the biological activity of this specific compound, summarizing relevant research findings, case studies, and data tables.

  • Molecular Formula : C7H13ClN2S
  • Molar Mass : 192.71 g/mol
  • CAS Number : 1955522-68-5

Antimicrobial Activity

Research has indicated that thiazole derivatives exhibit significant antimicrobial properties. A study focused on various thiazole compounds found that those with specific substitutions showed enhanced activity against bacterial strains such as Staphylococcus aureus and Escherichia coli. The compound's structure allows it to interact effectively with microbial enzymes, inhibiting their function and leading to cell death.

CompoundTarget OrganismMinimum Inhibitory Concentration (MIC)
1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amineE. coli32 µg/mL
1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amineS. aureus16 µg/mL

Antitumor Activity

Thiazole compounds have also been studied for their anticancer potential. The structure of 1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride suggests it may inhibit cancer cell proliferation through various mechanisms, including apoptosis induction and cell cycle arrest.

A recent study demonstrated that this compound exhibits cytotoxic effects on several cancer cell lines:

Cell LineIC50 (µM)
HT-29 (Colon Cancer)5.8
Jurkat (Leukemia)4.3

The presence of the thiazole ring is crucial for its activity, as modifications can significantly alter efficacy.

Anticonvulsant Activity

Thiazoles have been explored for their anticonvulsant properties as well. In animal models, compounds similar to 1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride have shown promise in reducing seizure frequency and severity. The mechanism is believed to involve modulation of neurotransmitter systems.

Case Studies

In a clinical trial involving a series of thiazole derivatives, patients with refractory epilepsy were administered varying doses of compounds similar to 1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride. Results indicated a significant reduction in seizure episodes compared to baseline measurements.

Mechanistic Insights

The biological activity of thiazoles often correlates with their ability to interact with specific protein targets within cells. For instance:

  • Ferroptosis Induction : Recent findings suggest that some thiazoles can induce ferroptosis in cancer cells by targeting GPX4, an enzyme critical for cellular antioxidant defense.

Q & A

Basic Research Questions

Q. What synthetic routes are commonly employed to prepare 1-(4-Ethyl-1,3-thiazol-2-yl)ethan-1-amine hydrochloride, and how can reaction conditions be optimized?

  • Methodological Answer : A typical synthesis involves condensing 4-ethyl-1,3-thiazole-2-carbaldehyde with nitroethane via a Henry reaction, followed by reduction of the nitro group to an amine using catalytic hydrogenation (e.g., H₂/Pd-C). The hydrochloride salt is formed by treating the free base with HCl in anhydrous ethanol. Optimization includes adjusting reaction time (e.g., reflux for 7–12 hours), solvent polarity (ethanol vs. methanol), and stoichiometry of reducing agents. Recrystallization from ethanol/water mixtures improves purity .

Q. How is the purity and structural identity of this compound validated in academic research?

  • Methodological Answer : Purity is assessed via HPLC (≥95% by area normalization) or titration. Structural confirmation uses NMR (¹H/¹³C), where the thiazole ring protons resonate at δ 7.2–7.5 ppm, and the ethyl group shows a triplet near δ 1.3 ppm. High-resolution mass spectrometry (HRMS) confirms the molecular ion ([M+H]⁺ expected for C₇H₁₂ClN₂S). X-ray crystallography (using SHELX programs) resolves stereochemistry and packing motifs .

Q. What are the key physicochemical properties (e.g., solubility, stability) critical for handling this compound?

  • Methodological Answer : The hydrochloride salt is hygroscopic, requiring storage in a desiccator under argon. Solubility is highest in polar solvents (water: ~50 mg/mL; DMSO: ~100 mg/mL). Stability studies (TGA/DSC) indicate decomposition above 200°C. Aqueous solutions are stable at pH 2–4 but degrade under basic conditions, necessitating pH-controlled experiments .

Advanced Research Questions

Q. How can researchers resolve contradictions in reported biological activity data for this compound?

  • Methodological Answer : Discrepancies may arise from impurities, assay conditions (e.g., cell line variability), or salt form differences. Cross-validate results using orthogonal assays (e.g., radioligand binding vs. functional cAMP assays). Ensure batch-to-batch consistency via LC-MS and elemental analysis. Meta-analysis of literature data with attention to experimental details (e.g., IC₅₀ values under matched pH and temperature) is critical .

Q. What strategies are effective in crystallizing this compound for X-ray diffraction studies?

  • Methodological Answer : Slow evaporation from ethanol/water (1:1) at 4°C yields diffraction-quality crystals. Use SHELXD for phase determination and SHELXL for refinement. Address twinning or disorder by adjusting crystal growth conditions (e.g., seeding or varying antisolvent addition rates). Hydrogen bonding between the amine group and chloride ion often dictates crystal packing .

Q. How can computational modeling predict the compound’s interaction with biological targets (e.g., GPCRs)?

  • Methodological Answer : Molecular docking (AutoDock Vina) and MD simulations (GROMACS) model binding to targets like serotonin receptors. Parameterize the thiazole ring’s partial charges using DFT (B3LYP/6-31G*). Validate poses with mutagenesis data (e.g., key residues like Asp3.32 in GPCRs). Free energy perturbation (FEP) calculations refine binding affinity predictions .

Q. What analytical challenges arise in quantifying this compound in complex matrices (e.g., plasma)?

  • Methodological Answer : Matrix effects (ion suppression in LC-MS/MS) are mitigated using isotope-labeled internal standards (e.g., ¹³C-labeled analog). Solid-phase extraction (SPE) with mixed-mode sorbents improves recovery. Method validation follows FDA guidelines (precision ±15%, LOD ≤1 ng/mL). Cross-check with ELISA to confirm specificity .

Methodological Notes

  • Synthesis Optimization : Reflux time and solvent selection directly impact yield (e.g., ethanol increases by 15% vs. THF) .
  • Crystallography : SHELX programs are preferred for small-molecule refinement due to robust handling of twinning and disorder .
  • Biological Assays : Use freshly prepared solutions to avoid hydrolysis artifacts .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.